Cas no 61830-01-1 (2-Quinolinecarboxylicacid,3-mercapto-(9CI))
61830-01-1 structure
Product Name:2-Quinolinecarboxylicacid,3-mercapto-(9CI)
CAS No:61830-01-1
MF:C10H7NO2S
MW:205.233081102371
CID:955503
PubChem ID:12361216
Update Time:2025-04-19
2-Quinolinecarboxylicacid,3-mercapto-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinolinecarboxylicacid,3-mercapto-(9CI)
- 2-Quinolinecarboxylic acid, 3-mercapto-
- 61830-01-1
- 3-Mercaptoquinoline-2-carboxylic acid
- CHEMBL3252129
- DB-271248
-
- Inchi: 1S/C10H7NO2S/c12-10(13)9-8(14)5-6-3-1-2-4-7(6)11-9/h1-5,14H,(H,12,13)
- InChI Key: XLWSKNOERDLKKB-UHFFFAOYSA-N
- SMILES: SC1=C(C(=O)O)N=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 205.01974964g/mol
- Monoisotopic Mass: 205.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 51.2Ų
2-Quinolinecarboxylicacid,3-mercapto-(9CI) Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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